Cas no 1903144-93-3 (1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile)
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile
- 1903144-93-3
- EN300-1814442
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- Inchi: 1S/C8H11NO/c1-7(5-10-6-7)8(4-9)2-3-8/h2-3,5-6H2,1H3
- InChI Key: YTURTMZJNZTZNG-UHFFFAOYSA-N
- SMILES: O1CC(C)(C1)C1(C#N)CC1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 33Ų
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814442-0.05g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 0.05g |
$792.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-0.1g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 0.1g |
$829.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-0.25g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 0.25g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-0.5g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 0.5g |
$905.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-1.0g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1814442-2.5g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 2.5g |
$1848.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-5.0g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1814442-10.0g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1814442-1g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1814442-5g |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile |
1903144-93-3 | 5g |
$2732.0 | 2023-09-19 |
1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile
1-(3-Methyloxetan-3-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview
1-(3-Methyloxetan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1903144-93-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile.
Chemical Structure and Properties
1-(3-Methyloxetan-3-yl)cyclopropane-1-carbonitrile is a cyclic compound with a molecular formula of C8H11NO. The structure consists of a cyclopropane ring fused to a methyloxetane moiety, with a cyano group attached to one of the cyclopropane carbons. The presence of the cyano group imparts significant electronic and steric effects, which contribute to the compound's unique chemical properties. The methyloxetane ring, on the other hand, provides additional structural rigidity and stability.
The compound is typically synthesized through a multi-step process involving the formation of the cyclopropane ring and subsequent functionalization to introduce the cyano group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile, making it more accessible for further research and development.
Synthesis Methods
The synthesis of 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile can be achieved through various routes, each with its own advantages and limitations. One common approach involves the reaction of a suitable cyclopropane precursor with an oxetane derivative, followed by functionalization to introduce the cyano group. For example, a cyclopropyl carboxylic acid can be converted to its corresponding nitrile using a suitable nitrilating agent such as thionyl chloride or phosphorus oxychloride.
An alternative method involves the use of transition metal-catalyzed reactions to construct the cyclopropane ring directly from simpler precursors. This approach has gained popularity due to its high atom economy and environmental friendliness. Recent studies have demonstrated that palladium-catalyzed cross-coupling reactions can efficiently produce 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile with high yields and selectivity.
Biological Activities and Applications
The biological activities of 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.
In vitro studies have shown that 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile exhibits potent activity as an antagonist of specific GPCRs, such as the cannabinoid receptor type 2 (CB2). This property makes it a promising candidate for the development of novel therapeutic agents for conditions such as chronic pain, inflammation, and neurodegenerative diseases.
Beyond its GPCR modulating activity, 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile has also been investigated for its potential anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Directions
The promising preclinical results with 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile have led to increased interest in advancing it into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and pharmacokinetic properties in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 1-(3-methyloxetan-3-yl)cyclopropane-1-carbonitrile to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target receptors. These insights are guiding the design of more effective derivatives with improved pharmacological profiles.
Conclusion
1-(3-Methyloxetan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1903144-93-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in various disease areas.
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